![molecular formula C13H15N3O2S B215278 4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide](/img/structure/B215278.png)
4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide
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Overview
Description
4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting specific enzymes and signaling pathways in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In general, the compound has been shown to reduce inflammation, inhibit cancer cell growth, and improve glucose metabolism. It has also been shown to enhance cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide in lab experiments is its potential therapeutic applications. The compound has shown promising results in preclinical studies and may have clinical applications in the future. However, one of the limitations of using this compound is its toxicity and potential side effects, which need to be further investigated.
Future Directions
There are several future directions for research on 4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide. One area of focus is the development of new synthetic methods for the compound, which could improve its purity and yield. Another direction is the investigation of the compound's potential in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to understand the compound's mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide involves the reaction of 2-amino-3-pyridinesulfonamide with phenylethylamine in the presence of a catalyst. The reaction yields the desired compound, which can be purified using various techniques such as recrystallization and chromatography.
Scientific Research Applications
4-[(2-Phenylethyl)amino]-3-pyridinesulfonamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been investigated for its anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C13H15N3O2S |
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Molecular Weight |
277.34 g/mol |
IUPAC Name |
4-(2-phenylethylamino)pyridine-3-sulfonamide |
InChI |
InChI=1S/C13H15N3O2S/c14-19(17,18)13-10-15-8-7-12(13)16-9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2,(H,15,16)(H2,14,17,18) |
InChI Key |
PHZXTYLLJIGIBM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNC2=C(C=NC=C2)S(=O)(=O)N |
Canonical SMILES |
C1=CC=C(C=C1)CCNC2=C(C=NC=C2)S(=O)(=O)N |
solubility |
40.3 [ug/mL] |
Origin of Product |
United States |
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